molecular formula C17H11BrO3 B611534 UBP618 CAS No. 1333110-86-3

UBP618

Cat. No. B611534
CAS RN: 1333110-86-3
M. Wt: 343.176
InChI Key: UISPFOJJZIPYLC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

UBP618 is a pan-inhibitor of GluN1/GluN2 receptors.

Scientific Research Applications

1. Xenobiology and Genetic Alphabet Expansion

UBP618, as part of unnatural base pairs (UBPs), plays a significant role in xenobiology and the expansion of the genetic alphabet. This advancement enables the site-specific incorporation of novel components into DNA, RNA, and proteins, creating vast potential in various fields such as PCR-based diagnostics, high-affinity DNA aptamer generation, and the creation of semi-synthetic organisms (Kimoto & Hirao, 2020).

2. Ubiquitin-Specific Protease Research

In the realm of molecular biology, UBP618 is connected to the study of ubiquitin-specific protease 18 (USP18), also known as UBP43. This protease is a critical regulator in Toll-like receptor-mediated NF-κB activation in human macrophages. Understanding its function aids in unraveling the mechanisms of inflammatory immune responses and cell survival (Yang et al., 2015).

3. Synthetic Xenobiology

UBP618's application extends to synthetic xenobiology, a field that utilizes UBPs for genetic engineering. This technology has paved the way for generating novel DNAs, RNAs, and proteins with enhanced functionalities. It is instrumental in methods like quantitative PCR and DNA aptamer generation (Hamashima, Kimoto, & Hirao, 2018).

4. Biomedical Applications of UWB Radars

While not directly related to UBP618, UWB (ultra-wideband) radars, represented by the acronym UWB, offer significant applications in medicine. They are used in cardiac biomechanics assessment, chest movement monitoring, and even in non-invasive biochemical studies of soft tissues (Staderini, 2002).

5. Undergraduate Biology Education

The Undergraduate Biology Research Program (UBRP) is an educational initiative improving undergraduate science education by offering research opportunities. This program enhances students' understanding of the scientific process and promotes interdisciplinary collaborations in a research-intensive university setting (Bender, Ward, & Wells, 1994).

properties

CAS RN

1333110-86-3

Product Name

UBP618

Molecular Formula

C17H11BrO3

Molecular Weight

343.176

IUPAC Name

4-Bromo-3-hydroxy-7-phenyl-naphthalene-2-carboxylic acid

InChI

InChI=1S/C17H11BrO3/c18-15-13-7-6-11(10-4-2-1-3-5-10)8-12(13)9-14(16(15)19)17(20)21/h1-9,19H,(H,20,21)

InChI Key

UISPFOJJZIPYLC-UHFFFAOYSA-N

SMILES

O=C(C1=C(O)C(Br)=C2C=CC(C3=CC=CC=C3)=CC2=C1)O

Appearance

Solid powder

Purity

>98% (or refer to the Certificate of Analysis)

shelf_life

>2 years if stored properly

solubility

Soluble in DMSO

storage

Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).

synonyms

UBP618;  UBP-618;  UBP 618.

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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